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Compound of Interest

Compound Name: pTH (1-34) amide (human)

Cat. No.: B3029905 Get Quote

Essential Safety and Handling of pTH (1-34)
Amide (Human)
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling potent biological materials like pTH (1-34) amide
(human). Adherence to strict safety protocols is crucial for both the well-being of laboratory

personnel and the integrity of scientific data. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans for pTH (1-34) amide
(human).

Personal Protective Equipment (PPE)
The primary defense against accidental exposure is the consistent and correct use of Personal

Protective Equipment (PPE). The following PPE is mandatory when handling pTH (1-34)
amide (human) in a laboratory setting.[1][2]

Core PPE Requirements:

Gloves: Chemical-resistant disposable gloves, such as nitrile gloves, are the standard. It is

critical to change gloves immediately if they become contaminated or torn.[1][3]

Eye Protection: Safety glasses or goggles are required to protect against accidental

splashes, particularly when reconstituting the lyophilized powder.[1][4]
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Lab Coats: A protective lab coat or gown must be worn over standard clothing to shield the

skin from potential spills.[1][3]

Additional PPE for Handling Lyophilized Powder:

Respiratory Protection: When working with the lyophilized powder form of the peptide, which

can easily become airborne, a respirator is necessary if a fume hood or biosafety cabinet is

not used.[1][4][5] A NIOSH/MSHA or European Standard EN 149 approved respirator is

recommended if exposure limits are exceeded or if irritation occurs.[6]

Handling Procedures
Proper handling protocols are essential to minimize the risk of exposure and maintain the

integrity of the peptide.

Preparation and Reconstitution:

Review the Safety Data Sheet (SDS): Before handling the compound, thoroughly read the

product-specific SDS to understand its specific hazards and handling requirements.[1]

Designated Work Area: All handling of pTH (1-34) amide (human) should be confined to a

designated, clean, and organized laboratory area or bench.[1]

Ventilation: Use a chemical fume hood or a well-ventilated area, especially when handling

the lyophilized powder to avoid inhalation of dust and aerosols.[4]

Reconstitution: When reconstituting the peptide, use sterile, high-purity water or an

appropriate buffer.[2] Avoid shaking the vial; instead, gently swirl to dissolve the powder.[7]

Storage:

Proper storage is critical to maintain the stability and potency of the peptide.
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Form Storage Condition Duration

Lyophilized Powder -20°C or -80°C Long-term

Reconstituted Solution 2-8°C Short-term

Reconstituted Solution -20°C or -80°C Long-term (aliquoted)

To prevent degradation from repeated freeze-thaw cycles, it is best practice to aliquot the

reconstituted solution into single-use vials before freezing.[2][8]

Disposal Plan
The disposal of pTH (1-34) amide (human) and any contaminated materials must be handled

as hazardous chemical waste in accordance with local, state, and federal regulations.[1][9]

Waste Segregation and Disposal:

Liquid Waste: Unused solutions should be collected in designated and properly labeled

chemical waste containers.[9] Never pour peptide solutions down the sink.[9]

Solid Waste: All contaminated materials, including used vials, pipette tips, gloves, and wipes,

must be placed in a designated hazardous waste container.[9][10]

Institutional Protocols: Coordinate with your institution's Environmental Health and Safety

(EH&S) department for the proper disposal of hazardous waste.[1]

Experimental Workflow for Safe Handling
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Caption: Workflow for safe handling of pTH (1-34) amide (human).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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